3-(5-methyl-1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-4,7-methanoisoindol-2-yl)benzoic acid

• IUPAC Name: 3-(8-methyl-3,5-dioxo-4-azatricyclo[5.2.1.02,6]dec-8-en-4-yl)benzoic acid
• InChI: InChI=1S/C17H15NO4/c1-8-5-10-7-12(8)14-13(10)15(19)18(16(14)20)11-4-2-3-9(6-11)17(21)22/h2-6,10,12-14H,7H2,1H3,(H,21,22)
• InChI Key: OTTSJWJRBZFKRS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2CC1C3C2C(=O)N(C3=O)C4=CC=CC(=C4)C(=O)O
• Molecular Formula: C17H15NO4
• Molecular Weight: 297.30 g/mol
• CAS No.: 1217623-45-4

Description

3-(5-methyl-1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-4,7-methanoisoindol-2-yl)benzoic acid is a useful research compound. Its molecular formula is C17H15NO4 and its molecular weight is 297.31. The purity is usually 95%.
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Scientific Research Applications

Production of Methanol from Aromatic Acids by Pseudomonas putida

Research on Pseudomonas putida shows the bacterium's capability to oxidize aromatic acids, including those with methoxy groups, to produce methanol. This study highlights the microorganism's potential in biotransformation processes, converting aromatic compounds into simpler molecules like methanol, which has various industrial and research applications (Donnelly & Dagley, 1980).

Dual Modes and Dual Emissions of an Amino-Naphthoquinone Derivative

An amino-naphthoquinone derivative demonstrated multiple tunable fluorescence emissions under different conditions. Such compounds, through their photophysical properties, contribute significantly to the development of fluorescent probes and sensors for biological and chemical research (Singh & Baruah, 2017).